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Compound of Interest

Compound Name: 1-Decanol-d21

Cat. No.: B569090

Note: A specific Safety Data Sheet (SDS) for 1-Decanol-d21 was not readily available. The
following guidance is based on the safety information for its non-deuterated counterpart, 1-
Decanol. The hazards are anticipated to be very similar; however, a comprehensive risk
assessment should be conducted by qualified personnel before handling 1-Decanol-d21.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Decanol-d21. Adherence to these guidelines is
essential for ensuring laboratory safety and proper chemical management.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Decanol, which should be
considered as indicative for 1-Decanol-d21.

Property Value

Flash Point 82 °C (179.6 °F)[1][2]
Boiling Point 232.9 °C (451.2 °F)[1]
Density 0.829 g/cm? (at 25 °C)
Oral LD50 (Rat) 4,720 mg/kg[1]
Dermal LD50 (Rabbit) 3,560 mg/kg[1]
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Operational Plan: Handling 1-Decanol-d21

A systematic approach to handling 1-Decanol-d21 is critical to minimize exposure and prevent

accidents. The following step-by-step protocol outlines the necessary procedures for safe

handling.

Pre-Operational Checks

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for 1-Decanol.

Ensure Proper Ventilation: All handling of 1-Decanol-d21 must occur in a well-ventilated
area, preferably within a chemical fume hood.[3]

Gather Personal Protective Equipment (PPE): Ensure all necessary PPE is available and in
good condition. This includes, but is not limited to, safety goggles, chemical-resistant gloves,
and a lab coat.[4]

Locate Safety Equipment: Confirm the location and functionality of emergency equipment,
such as safety showers, eyewash stations, and fire extinguishers.

Prepare for Spills: Have a spill kit readily accessible that contains inert absorbent materials
like sand or vermiculite.[4]

Handling Procedures

Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves (e.qg.,
nitrile rubber), and a flame-resistant lab coat.

Avoid Inhalation and Contact: Handle the chemical in a manner that avoids the inhalation of
vapors and direct contact with skin and eyes.[3]

Keep Away from Ignition Sources: 1-Decanol is a combustible liquid. Keep it away from open
flames, hot surfaces, and other potential sources of ignition.[1][2]

Use Appropriate Equipment: Utilize tools and equipment that are compatible with the
chemical to prevent degradation or reaction.
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Keep Containers Closed: When not in use, ensure that the container holding 1-Decanol-d21
is tightly sealed to prevent the release of vapors.[5]

Post-Handling Procedures

Proper Storage: Store 1-Decanol-d21 in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[4] Containers should be clearly
labeled and tightly sealed.[5]

Decontaminate Work Area: Clean the work surface and any equipment used with an
appropriate solvent.

Remove and Dispose of PPE Correctly: Remove PPE in a manner that avoids self-
contamination. Contaminated disposable gloves and other materials should be collected in a
labeled container for hazardous waste disposal.[4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[5]

Disposal Plan

The disposal of 1-Decanol-d21 and associated waste must comply with local, state, and

federal regulations.

Waste Collection

Segregate Waste: Collect waste 1-Decanol-d21 in a dedicated, properly labeled, and sealed
container.[4] Do not mix it with other chemical waste to prevent potentially hazardous
reactions.

Contaminated Materials: Any materials contaminated with 1-Decanol-d21, such as
absorbent pads from a spill cleanup or used PPE, should be collected as hazardous waste in
a separate, clearly labeled container.[4]

Disposal Method

Do Not Dispose Down the Drain: 1-Decanol-d21 should not be disposed of down the sink or
in any sewer system.[4]
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o Licensed Waste Disposal Service: Arrange for the collection and disposal of the chemical
waste through a licensed and reputable hazardous waste disposal company.[4]

« Institutional Guidelines: Consult with your institution's Environmental Health and Safety
(EHS) department for specific internal procedures and guidance on chemical waste disposal.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Decanol-d21.
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Safe Handling and Disposal Workflow for 1-Decanol-d21
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Caption: Workflow for the safe handling and disposal of 1-Decanol-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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